Cas no 139768-82-4 (1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-)
139768-82-4 structure
Product Name:1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-
CAS No:139768-82-4
MF:C13H8FNS
MW:229.272725105286
CID:1283500
Update Time:2024-08-03
1,1'-Biphenyl, 4-fluoro-2-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl, 4-fluoro-2-isothiocyanato-
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- Inchi: 1S/C13H8FNS/c14-11-6-7-12(13(8-11)15-9-16)10-4-2-1-3-5-10/h1-8H
- InChI Key: METPOBXDXJATRJ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC=C(F)C=C1N=C=S
Computed Properties
- Exact Mass: 229.03624
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 367.8±30.0 °C(Predicted)
- PSA: 12.36
1,1'-Biphenyl, 4-fluoro-2-isothiocyanato- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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